3-Methyl-4-propan-2-yloxybut-1-yne

• IUPAC Name: 3-methyl-4-propan-2-yloxybut-1-yne
• InChI: InChI=1S/C8H14O/c1-5-8(4)6-9-7(2)3/h1,7-8H,6H2,2-4H3
• InChI Key: XFIKCGNYXVSOGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(C)C#C
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• CAS No.: 2229611-09-8

Description

3-Methyl-4-propan-2-yloxybut-1-yne is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.199. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivative Syntheses

The compound 3-Methyl-4-propan-2-yloxybut-1-yne and similar molecules have been utilized in the synthesis of various heterocyclic derivatives. Notably, 4-Yn-1-ones containing different substituents, prop-2-ynyl alpha-ketoesters, and prop-2-ynyl alpha-ketoamides have been used in oxidative carbonylation conditions to yield tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. These compounds have potential applications in pharmaceutical and material sciences due to their diverse structural properties and biological activities (Bacchi et al., 2005).

Crystal Structure Analysis

The crystal structures of compounds structurally related to this compound, such as 1,3-enynes, have been analyzed to understand their potential as building blocks in organic synthesis and their occurrence in natural products with cytotoxic and antitumor properties. This analysis provides insights into their structural stability and reactivity, which are crucial for their application in synthesizing complex molecules (Pineda et al., 2020).

Intramolecular Cyclization Studies

Compounds resembling this compound have been studied for their ability to undergo intramolecular cyclization, leading to the formation of more complex molecular structures. For example, dialkyl(4-hydroxybutyn-2-yl)[3-(p-tolyl)propyn-2-yl]ammonium chlorides can undergo intramolecular cyclization to produce benzo[f]isoindolinium chlorides, which are important in medicinal chemistry and material sciences due to their unique chemical properties (Chukhajian et al., 2010).

Mechanism of Action

“3-Methyl-4-propan-2-yloxybut-1-yne” is an organic compound that contains a triple bond, making it a member of the alkyne class . Alkynes are unsaturated hydrocarbons, meaning they contain carbon-carbon triple bonds. This class of compounds is known for their reactivity, which often involves addition reactions at the triple bond .

The compound also contains an ether functional group (propan-2-yloxy). Ethers are a class of organic compounds characterized by an oxygen atom connected to two alkyl or aryl groups. They are known for their stability and resistance to reactions, but can undergo reactions under certain conditions, such as strong acids .